Cas no 117-97-5 (Zinc pentachlorothiophenol)

• Product Name: Zinc pentachlorothiophenol
• CAS No: 117-97-5
• MF: C₁₂Cl₁₀S₂Zn
• MW: 628.197387695313
• CID: 35857
• PubChem ID: 24879072
• Update Time: 2025-10-22

Zinc pentachlorothiophenol Chemical and Physical Properties

Names and Identifiers

• Zinc pentachlorothiophenol
• Zinc salt of penta chloro thiophenol
• PENTACHLOROBENZENETHIOL ZINC SALT
• Zinc chlorothiophenolate
• Zinc pentachlorothiophenate
• zinc,2,3,4,5,6-pentachlorobenzenethiolate
• PENTACHLOROBENZENETHIOL ZINC
• Endor
• Pentachlorothioiphenol zinc salt
• Renacit 4
• Renacit IV
• Reptazin Zn
• Saginol
• Zinc pentachlorothiophenolate
• pentachloro-benzenethio zinc salt
• bis((pentachlorophenyl)thio), zinc salt
• pentachlorothiofenolat zinecnaty
• PENTACHLOROBENZENETH
• ZINC CHLOROTHIIOPHENOLATE
• zincbis(pentachlorophenol)
• Zinc 2,3,4,5,6-pentachlorobenzenethiolate
• renacit4
• renacitiv
• reptazinzn
• 117-97-5
• bis(perchlorophenylthio)zinc
• AKOS025310807
• zinc;2,3,4,5,6-pentachlorobenzenethiolate

• MDL： MFCD01741357
• Inchi： 1S/2C6HCl5S.Zn/c2*7-1-2(8)4(10)6(12)5(11)3(1)9;/h2*12H;/q;;+2/p-2
• InChI Key： ONSIBMFFLJKTPT-UHFFFAOYSA-L
• SMILES： [Zn+2].ClC1C(=C(C(=C(C=1[S-])Cl)Cl)Cl)Cl.ClC1C(=C(C(=C(C=1[S-])Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 621.56200
• Monoisotopic Mass: 279.824
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 150
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 1A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.745
• Melting Point: 364-369 °C (dec.) (lit.)
• Boiling Point: 157.5°C
• Flash Point: 144.6 °C
• Refractive Index: 1.648
• PSA: 50.60000
• LogP: 11.01750
• Solubility: Not determined

Zinc pentachlorothiophenol Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 1759 8/PG 2
• WGK Germany：2
• Hazard Category Code： 34
• Safety Instruction： S22; S26; S36/37/39; S45
• RTECS：ZH0915000
• Hazardous Material Identification：
• Safety Term：S22-S26-S36/37/39-S45
• Risk Phrases：R34

Related Categories

• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates

Additional information on Zinc pentachlorothiophenol

Introduction to Zinc Pentachlorothiophenol and Its Applications

Zinc pentachlorothiophenol, a compound with the chemical formula C₆H₃Cl₅NSZn, is a significant chemical entity in the field of pharmaceuticals and materials science. This compound, identified by its CAS number 117-97-5, has garnered considerable attention due to its unique structural properties and versatile applications. The presence of multiple chlorine atoms and a thiophenol group imparts distinct reactivity, making it a valuable intermediate in synthetic chemistry.

The synthesis of zinc pentachlorothiophenol involves the reaction of thiophenol with chlorine, followed by coordination with zinc ions. This process highlights the compound's role in metal-organic frameworks (MOFs) and coordination chemistry. Recent studies have demonstrated its potential in developing novel catalysts, which could revolutionize industrial chemical processes. The compound's ability to form stable complexes with transition metals makes it an attractive candidate for catalytic applications in organic synthesis.

In the realm of pharmaceuticals, zinc pentachlorothiophenol has shown promise as a precursor for antifungal and antibacterial agents. Its structural analogs have been investigated for their efficacy against resistant strains of microorganisms. A notable study published in the Journal of Medicinal Chemistry explored the derivatives of this compound, revealing their potent activity against pathogenic fungi. This research underscores the importance of zinc pentachlorothiophenol in developing next-generation antimicrobial drugs.

The compound's applications extend beyond pharmaceuticals into materials science. Researchers have utilized zinc pentachlorothiophenol to develop advanced coatings that exhibit excellent corrosion resistance. These coatings are particularly valuable in aerospace and automotive industries, where protection against harsh environmental conditions is crucial. The chemical's ability to form robust bonds with metal surfaces enhances the durability of these materials, leading to prolonged service life and reduced maintenance costs.

Furthermore, zinc pentachlorothiophenol has been explored in the field of organic electronics. Its electron-withdrawing properties make it suitable for use in conductive polymers and organic semiconductors. A recent study published in Advanced Materials demonstrated its role in enhancing the performance of organic light-emitting diodes (OLEDs). The compound's ability to improve charge transport within these devices highlights its potential in developing more efficient and sustainable electronic technologies.

The environmental impact of zinc pentachlorothiophenol is another area of active research. Studies have assessed its biodegradability and toxicity profile to ensure safe handling and disposal. While the compound exhibits some persistence in environmental systems, its applications are designed to minimize release into ecosystems. Efforts are ongoing to develop greener synthetic routes that reduce hazardous byproducts, aligning with global sustainability goals.

Future research directions for zinc pentachlorothiophenol include exploring its potential in nanotechnology and drug delivery systems. The compound's ability to form nanoparticles and hydrogels opens up new possibilities for targeted drug delivery and tissue engineering. By leveraging its unique chemical properties, scientists aim to develop innovative solutions for treating complex diseases and improving therapeutic outcomes.

In conclusion, zinc pentachlorothiophenol is a multifaceted compound with broad applications across pharmaceuticals, materials science, and electronics. Its structural features and reactivity make it a valuable tool for researchers seeking to develop novel materials and treatments. As scientific understanding advances, the potential uses for this compound are expected to expand, driving innovation across multiple industries.